N-[1-(3-Cyanopyrazin-2-yl)azetidin-3-yl]-6-ethoxy-N-methylpyridine-3-carboxamide

• IUPAC Name: N-[1-(3-cyanopyrazin-2-yl)azetidin-3-yl]-6-ethoxy-N-methylpyridine-3-carboxamide
• InChI: InChI=1S/C17H18N6O2/c1-3-25-15-5-4-12(9-21-15)17(24)22(2)13-10-23(11-13)16-14(8-18)19-6-7-20-16/h4-7,9,13H,3,10-11H2,1-2H3
• InChI Key: QADQPPYERUBMCA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=C(C=C1)C(=O)N(C)C2CN(C2)C3=NC=CN=C3C#N
• Molecular Formula: C17H18N6O2
• Molecular Weight: 338.4 g/mol

Description

“N-[1-(3-Cyanopyrazin-2-yl)azetidin-3-yl]-6-ethoxy-N-methylpyridine-3-carboxamide” is a chemical compound with the molecular formula C17H18N6O2. It is related to a series of novel substituted-N- (6- (4- (pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives that were designed, synthesized, and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra.

Scientific Research Applications

Synthesis Techniques and Medicinal Applications

• Facile Synthesis Methods : A practical approach for synthesizing related compounds, including pyridine and pyrimidinone derivatives, highlights the versatility of cyanopyrazine and azetidinyl precursors in medicinal chemistry. These methods allow for the efficient production of compounds with potential pharmacological activities (A. Sano et al., 1995) Chemical & Pharmaceutical Bulletin.

• Anticancer and Anti-inflammatory Properties : Research into pyrazolopyrimidines derivatives suggests their application as anticancer and anti-inflammatory agents. This underscores the potential of cyanopyrazine-based compounds in developing new therapeutic agents (A. Rahmouni et al., 2016) Bioorganic chemistry.

• Antidepressant and Nootropic Agents : The synthesis and evaluation of azetidinone derivatives have shown promising results as potential antidepressant and nootropic agents, indicating the broader pharmacological applications of compounds based on this structure (Asha B. Thomas et al., 2016) Arabian Journal of Chemistry.

• Antimicrobial Applications : Some derivatives have been synthesized with significant antibacterial and antifungal activities, contributing to the search for new antimicrobial agents in the fight against drug-resistant pathogens (A. Hossan et al., 2012) Molecules.

• Glucokinase Activators for Diabetes Mellitus : Indazole and pyrazolopyridine-based activators have been identified as potential treatments for Type 2 diabetes mellitus, showcasing the compound's utility in addressing chronic conditions (J. Pfefferkorn et al., 2012) Bioorganic & medicinal chemistry letters.